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Compound of Interest

Compound Name: LY-2584702 tosylate salt

Cat. No.: B10762396 Get Quote

Introduction
LY-2584702 is a potent and selective, ATP-competitive inhibitor of the p70 ribosomal S6 kinase

(p70S6K) with an IC50 of 4 nM.[1][2][3][4] It functions by inhibiting the phosphorylation of the

S6 ribosomal protein, a key component in the regulation of protein synthesis and cell

proliferation.[2][3][5][6] This compound has demonstrated significant anti-tumor efficacy in

various cancer cell lines and xenograft models, making it a valuable tool for research in cancer

biology and signal transduction.[3][5][7][8] These application notes provide a detailed protocol

for the dissolution of LY-2584702 in dimethyl sulfoxide (DMSO) for in vitro and in vivo research

applications.

Chemical Properties and Solubility
Proper dissolution is critical for the accurate and effective use of LY-2584702 in experimental

settings. The following table summarizes the key chemical properties and solubility data for LY-

2584702.
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Property Value Source

Molecular Formula C₂₁H₁₉F₄N₇ [5][6]

Molecular Weight 445.42 g/mol [5][6]

CAS Number 1082949-67-4 [5][6]

Appearance Solid [5]

Solubility in DMSO ≥22.25 mg/mL [5]

7 mg/mL (11.33 mM) [1]

20 mg/mL [8]

10.25 mg/mL (16.60 mM) [9]

15 mg/mL (33.67 mM) [4][10]

30 mg/mL (67.35 mM) [10]

Solubility in Water Insoluble [1][10]

Solubility in Ethanol Insoluble [1][5][10]

Note: Solubility in DMSO can be influenced by factors such as the purity of the DMSO and the

presence of moisture. It is highly recommended to use fresh, anhydrous DMSO for the

preparation of stock solutions.[1][10] To achieve higher concentrations, warming the solution at

37°C for 10 minutes and/or sonication may be beneficial.[5]

Experimental Protocol: Dissolving LY-2584702 in
DMSO
This protocol outlines the steps for preparing a stock solution of LY-2584702 in DMSO.

Materials:

LY-2584702 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator (optional)

Ultrasonic bath (optional)

Calibrated pipettes

Procedure:

Pre-dissolution Preparation:

Bring the vial of LY-2584702 powder and the anhydrous DMSO to room temperature

before opening to prevent condensation.

Calculate the required amount of LY-2584702 and DMSO to achieve the desired stock

solution concentration. For example, to prepare a 10 mM stock solution, dissolve 4.45 mg

of LY-2584702 in 1 mL of DMSO.

Dissolution:

Aseptically add the calculated volume of anhydrous DMSO to the vial containing the LY-

2584702 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

Enhancing Solubility (if necessary):

If complete dissolution is not achieved, warm the solution in a water bath or incubator at

37°C for 10-15 minutes.[5]

Alternatively, or in combination with warming, place the vial in an ultrasonic bath for a few

minutes to aid dissolution.[5]
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After warming or sonication, vortex the solution again to ensure homogeneity.

Sterilization (Optional):

For cell culture applications, the DMSO stock solution can be sterilized by filtering through

a 0.22 µm syringe filter that is compatible with DMSO.

Storage and Stability:

It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1]

Store the stock solution at -20°C or -80°C.

Stock solutions stored at -20°C are stable for at least one month, while those at -80°C are

stable for up to a year.[1] Some sources suggest that stock solutions can be stored below

-20°C for several months.[5] For optimal results, it is advised to use the solution soon after

preparation as long-term storage is not recommended.[5]

Signaling Pathway
LY-2584702 is a specific inhibitor of p70S6K, a key downstream effector in the PI3K/Akt/mTOR

signaling pathway. This pathway is crucial for regulating cell growth, proliferation, and survival.

The following diagram illustrates the position of p70S6K in this pathway and the inhibitory

action of LY-2584702.
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Caption: PI3K/Akt/mTOR pathway with LY-2584702 inhibition of p70S6K.

Experimental Workflow
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The following diagram outlines the general workflow for preparing and using LY-2584702 in a

typical in vitro cell-based assay.
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Caption: Workflow for LY-2584702 stock preparation and use in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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